Cas no 2229102-18-3 (1-methyl-1H-indazol-3-yl sulfamate)

• Product Name: 1-methyl-1H-indazol-3-yl sulfamate
• CAS No: 2229102-18-3
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 6141834
• PubChem ID: 165737492
• Update Time: 2025-10-29

1-methyl-1H-indazol-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-indazol-3-yl sulfamate
• EN300-1987748
• 2229102-18-3

• Inchi： 1S/C8H9N3O3S/c1-11-7-5-3-2-4-6(7)8(10-11)14-15(9,12)13/h2-5H,1H3,(H2,9,12,13)
• InChI Key： GTVCPGVNCOTOJB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 227.03646233g/mol
• Monoisotopic Mass: 227.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-methyl-1H-indazol-3-yl sulfamate

Professional Introduction to Compound with CAS No. 2229102-18-3 and Product Name: 1-methyl-1H-indazol-3-yl sulfamate

The compound identified by the CAS number 2229102-18-3 and the product name 1-methyl-1H-indazol-3-yl sulfamate represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole sulfamate class, a structural motif that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The indazole core is a heterocyclic aromatic structure that is frequently encountered in biologically active molecules, while the sulfamate functional group introduces unique reactivity and binding properties that make this compound particularly intriguing for drug discovery efforts.

Recent advancements in the study of indazole derivatives have highlighted their role as key intermediates in the development of novel therapeutic agents. The presence of the sulfamate group in 1-methyl-1H-indazol-3-yl sulfamate enhances its interaction with biological targets, including enzymes and receptors, which is a critical factor in determining its pharmacological efficacy. The methyl substitution on the indazole ring further modulates the electronic properties of the molecule, influencing its solubility, metabolic stability, and overall bioavailability.

In the context of contemporary pharmaceutical research, compounds like 1-methyl-1H-indazol-3-yl sulfamate are being explored for their potential in addressing a range of therapeutic challenges. For instance, studies have demonstrated that sulfamate-containing molecules exhibit inhibitory activity against various enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases. The indazole scaffold, known for its presence in several FDA-approved drugs, further underscores the compound's significance as a pharmacophore.

One of the most compelling aspects of 1-methyl-1H-indazol-3-yl sulfamate is its structural versatility, which allows for further chemical modification to optimize its pharmacokinetic and pharmacodynamic properties. Researchers are leveraging computational chemistry and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced binding affinity and reduced toxicity. These efforts are supported by increasingly sophisticated molecular modeling tools that can predict how modifications to the indazole core and sulfamate group will impact the compound's interaction with biological targets.

The synthesis of 1-methyl-1H-indazol-3-yl sulfamate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indazole ring efficiently. Additionally, modern techniques like flow chemistry are being utilized to improve scalability and reproducibility in the production process.

Evaluation of 1-methyl-1H-indazol-3-yl sulfamate in preclinical models has revealed promising results regarding its biological activity. In vitro studies have shown that this compound interacts with specific enzymes and receptors, modulating pathways associated with disease progression. For example, preliminary data suggest that it may inhibit enzymes involved in tumor growth and angiogenesis, making it a candidate for further investigation in oncology research. Furthermore, its potential role in modulating inflammatory responses has been explored, highlighting its relevance in developing treatments for chronic inflammatory conditions.

The pharmacological profile of 1-methyl-1H-indazol-3-yl sulfamate is also influenced by its solubility profile, which is critical for determining its suitability for oral administration or other routes of delivery. The presence of polar functional groups such as the sulfamate moiety enhances water solubility, facilitating absorption and distribution within the body. However, achieving an optimal balance between solubility and metabolic stability remains a key challenge in drug development, necessitating careful optimization strategies.

As research into 1-methyl-1H-indazol-3-yl sulfamate progresses, collaboration between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. The integration of artificial intelligence (AI) tools for drug discovery is also playing an increasingly prominent role in identifying new derivatives with improved properties. These technologies enable rapid screening of large chemical libraries, accelerating the identification of compounds with therapeutic potential.

The regulatory landscape for novel pharmaceutical agents continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. Before 1-methyl-1H-indazol-3-yl sulfamate or its derivatives can be considered for human use, comprehensive toxicological studies must be conducted to assess potential side effects and long-term risks. These studies are designed to ensure that any therapeutic benefits are realized without compromising patient safety.

In conclusion, 1-methyl-1H-indazol-3-yl sulfamate (CAS No. 2229102-18-3) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and demonstrated biological activity. The combination of computational modeling, advanced synthetic techniques, and preclinical evaluations provides a robust framework for understanding its potential applications in human health. As research continues to uncover new insights into this compound's properties, it is likely to remain at the forefront of pharmaceutical innovation.